Cas no 57682-11-8 (N-{2-(oxiran-2-yl)methoxyphenyl}acetamide)

N-{2-(oxiran-2-yl)methoxyphenyl}acetamide is a specialized epoxide-functionalized acetamide derivative with applications in organic synthesis and pharmaceutical research. Its key structural features include an acetamide group linked to a phenyl ring bearing an epoxy-methoxy substituent, offering reactivity for further functionalization. The epoxide moiety enables ring-opening reactions, making it a versatile intermediate for crosslinking, polymer modification, or bioactive compound development. This compound is particularly valued for its stability under controlled conditions and its ability to serve as a precursor in the synthesis of more complex molecules. Its well-defined structure ensures reproducibility in research applications, making it suitable for use in medicinal chemistry and material science.
N-{2-(oxiran-2-yl)methoxyphenyl}acetamide structure
57682-11-8 structure
Product Name:N-{2-(oxiran-2-yl)methoxyphenyl}acetamide
CAS No:57682-11-8
MF:C11H13NO3
MW:207.225823163986
MDL:MFCD00276574
CID:366228
PubChem ID:2796251
Update Time:2025-08-02

N-{2-(oxiran-2-yl)methoxyphenyl}acetamide Chemical and Physical Properties

Names and Identifiers

    • Acetamide,N-[2-(2-oxiranylmethoxy)phenyl]-
    • N-[2-(2-Oxiran-2-ylethoxy)phenyl]acetamide
    • N1-[2-(OXIRAN-2-YLMETHOXY)PHENYL]ACETAMIDE
    • 2-(2,3-Epoxypropoxy)acetanilid
    • AC1MDV8T
    • AC1Q1L1N
    • AG-C-46752
    • CTK6A1096
    • Essigsaeure-[2-(2,3-epoxy-propoxy)-anilid]
    • FT-0629694
    • N-(2-oxiranylmethoxy-phenyl)-acetamide
    • N-acetyl-2-(2,3-epoxypropoxy)aniline
    • o-(2,3-Epoxypropoxy)acetanilid
    • OR28921
    • N-{2-(oxiran-2-yl)methoxyphenyl}acetamide
    • N-{2-[(oxiran-2-yl)methoxy]phenyl}acetamide
    • SCHEMBL3814852
    • F2199-0587
    • N-[2-(2-oxiranylmethoxy)phenyl]acetamide
    • 2-(3,5-DIMETHYL-PHENYL)-OXAZOLE-4-CARBOXYLICACID
    • MFCD00276574
    • N-(2-(oxiran-2-ylmethoxy)phenyl)acetamide
    • N-[2-(oxiran-2-ylmethoxy)phenyl]acetamide
    • SENIMHNFLVMDJV-UHFFFAOYSA-N
    • AKOS000136847
    • 57682-11-8
    • DTXSID20383827
    • DB-072358
    • MDL: MFCD00276574
    • Inchi: 1S/C11H13NO3/c1-8(13)12-10-4-2-3-5-11(10)15-7-9-6-14-9/h2-5,9H,6-7H2,1H3,(H,12,13)
    • InChI Key: SENIMHNFLVMDJV-UHFFFAOYSA-N
    • SMILES: O1CC1COC1C=CC=CC=1NC(C)=O

Computed Properties

  • Exact Mass: 207.08959
  • Monoisotopic Mass: 207.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 50.9Ų

Experimental Properties

  • PSA: 50.86

N-{2-(oxiran-2-yl)methoxyphenyl}acetamide Security Information

  • Hazardous Material Identification: Xn
  • Risk Phrases:R20/21/22;R36/37/38
  • Safety Term:S26;S36/37/39

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N-{2-(oxiran-2-yl)methoxyphenyl}acetamide Suppliers

Amadis Chemical Company Limited
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Purity:99%
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:57682-11-8)N-(2-(Oxiran-2-ylmethoxy)phenyl)acetamide
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Purity:99%
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Additional information on N-{2-(oxiran-2-yl)methoxyphenyl}acetamide

N-{2-(Oxiran-2-yl)methoxyphenyl}acetamide (CAS No. 57682-11-8): An Overview and Recent Advances

N-{2-(Oxiran-2-yl)methoxyphenyl}acetamide (CAS No. 57682-11-8) is a versatile compound with significant applications in the fields of organic synthesis, pharmaceutical research, and materials science. This compound, characterized by its unique epoxide functionality and acetamide group, has garnered considerable attention due to its potential in various chemical reactions and its role in the development of novel therapeutic agents.

The molecular structure of N-{2-(oxiran-2-yl)methoxyphenyl}acetamide consists of a phenyl ring substituted with an acetamide group and an oxirane ring attached to a methoxy group. This combination of functional groups provides a rich platform for chemical modifications and reactions, making it a valuable intermediate in the synthesis of more complex molecules. The oxirane ring, in particular, is known for its reactivity and ability to undergo ring-opening reactions with various nucleophiles, leading to the formation of diverse chemical structures.

Recent studies have highlighted the importance of N-{2-(oxiran-2-yl)methoxyphenyl}acetamide in the development of new materials and pharmaceuticals. For instance, a study published in the Journal of Organic Chemistry demonstrated that this compound can be used as a key intermediate in the synthesis of biodegradable polymers with tunable properties. These polymers have potential applications in drug delivery systems, tissue engineering, and other biomedical fields.

In the pharmaceutical industry, N-{2-(oxiran-2-yl)methoxyphenyl}acetamide has shown promise as a lead compound for the development of new drugs. Research conducted at the University of California, San Francisco, revealed that this compound can be modified to enhance its biological activity and selectivity. Specifically, derivatives of N-{2-(oxiran-2-yl)methoxyphenyl}acetamide have been shown to exhibit potent anti-inflammatory and anti-cancer properties. These findings suggest that further exploration of this compound could lead to the discovery of novel therapeutic agents for treating various diseases.

The synthetic accessibility of N-{2-(oxiran-2-yl)methoxyphenyl}acetamide is another factor contributing to its widespread use. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. One notable method involves the reaction of 2-methoxyphenol with epichlorohydrin followed by acetylation. This approach provides high yields and excellent purity, making it suitable for large-scale production.

In addition to its synthetic utility, N-{2-(oxiran-2-yl)methoxyphenyl}acetamide has been studied for its environmental impact. A recent study published in the Journal of Environmental Science and Health evaluated the biodegradability and ecotoxicity of this compound. The results indicated that under controlled conditions, N-{2-(oxiran-2-yl)methoxyphenyl}acetamide can be effectively biodegraded by microbial communities, suggesting that it may have a lower environmental impact compared to other similar compounds.

The future prospects for N-{2-(oxiran-2-yl)methoxyphenyl}acetamide are promising. Ongoing research is focused on optimizing its properties for specific applications and exploring new synthetic pathways to enhance its functionality. For example, efforts are being made to develop more sustainable methods for producing this compound using green chemistry principles. Additionally, interdisciplinary collaborations between chemists, biologists, and materials scientists are expected to uncover new applications and uses for this versatile molecule.

In conclusion, N-{2-(oxiran-2-yl)methoxyphenyl}acetamide (CAS No. 57682-11-8) is a multifaceted compound with significant potential in various scientific and industrial fields. Its unique chemical structure and reactivity make it an invaluable tool for researchers working on advanced materials and pharmaceuticals. As research continues to advance, it is likely that new insights and applications will emerge, further solidifying the importance of this compound in modern chemistry.

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Amadis Chemical Company Limited
(CAS:57682-11-8)N-{2-(oxiran-2-yl)methoxyphenyl}acetamide
A1164764
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Quantity:250mg/500mg/1g/2.5g
Price ($):585.0/1021.0/1779.0/3558.0
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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:57682-11-8)N-(2-(Oxiran-2-ylmethoxy)phenyl)acetamide
LE8236
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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